1-((5-Oxo-1-phenylpyrrolidin-3-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C19H18F3N3O2/c20-19(21,22)14-5-4-6-15(10-14)24-18(27)23-11-13-9-17(26)25(12-13)16-7-2-1-3-8-16/h1-8,10,13H,9,11-12H2,(H2,23,24,27)
• InChI Key: TYEIBUDKLSMVQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)CNC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H18F3N3O2
• Molecular Weight: 377.4 g/mol

Description

1-((5-Oxo-1-phenylpyrrolidin-3-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea is a synthetic compound that has been widely studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential applications in various fields of research.

Scientific Research Applications

Urea-Based Biosensors

Recent advances in biosensors for detecting and quantifying urea concentration highlight its significance across various fields. Urea, due to its presence in nature and as an end product of nitrogen metabolism in the human body, is crucial for diagnosing critical diseases like renal failure, urinary tract obstruction, and more. The development of urea biosensors utilizing different materials for enzyme immobilization, including nanoparticles and conducting polymers, marks a significant stride in medical diagnostics and environmental monitoring S. Botewad et al., 2021.

Agricultural Fertilization and Environmental Impact

The use of urea as a nitrogen fertilizer has been thoroughly researched, especially regarding its adverse effects like ammonia volatilization and phytotoxicity. The addition of urease inhibitors to urea fertilizers has been shown to mitigate these effects, improving the efficacy of urea-based fertilizers and reducing environmental impact. This research supports the development of more sustainable agricultural practices J. M. Bremner, 1995.

Pharmacological Research

Urea derivatives exhibit a broad range of bioactivities, making them crucial in drug design for enhancing the pharmacological profile of lead molecules. Their unique hydrogen bonding capabilities are exploited in modulating selectivity, stability, toxicity, and pharmacokinetics of various compounds. This underscores urea's pivotal role in medicinal chemistry and the development of new therapeutic agents A. Jagtap et al., 2017.

Energy Storage and Fuel Cell Technology

Explorations into urea's role as a hydrogen carrier for fuel cells have opened new avenues for sustainable and long-term energy supply. Its attributes, such as non-toxicity, stability, and ease of storage and transport, alongside its potential for rapid implementation due to existing manufacturing infrastructure, position urea as a promising candidate for clean energy solutions A. Rollinson et al., 2011.

Environmental and Ecological Studies

Urea's role in microbial metabolism in aquatic systems is crucial for understanding nitrogen cycling and its availability for primary producers. Its conversion into ammonium and carbon dioxide by urease and its regulation in different organisms reveal the complexity of nitrogen metabolism in aquatic environments. This knowledge is essential for managing eutrophication and ensuring the sustainability of aquatic ecosystems C. Solomon et al., 2010.